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Compound of Interest

Compound Name:
4-Chloro-2-methoxy-3-

nitropyridine

Cat. No.: B1426200 Get Quote

4-Chloro-2-methoxy-3-nitropyridine is a substituted pyridine derivative that serves as a

versatile building block in modern organic synthesis. Its unique arrangement of functional

groups—a nucleophilically displaceable chlorine atom, an electron-donating methoxy group,

and a powerful electron-withdrawing nitro group—creates a highly activated and regioselective

scaffold for constructing more complex molecules.

Understanding its fundamental properties is the bedrock of its effective utilization in any

research or development setting. The key physicochemical data are summarized below.

Property Value Source(s)

Molecular Formula C₆H₅ClN₂O₃ [1]

Molecular Weight 188.57 g/mol [1][2][3]

CAS Number 934180-48-0 [1][2][4]

Appearance White to off-white solid [4][5]

IUPAC Name
4-chloro-2-methoxy-3-

nitropyridine
N/A

Topological Polar Surface Area

(TPSA)
65.26 Å² [1]

logP 1.65 [1]
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Below is the two-dimensional structure of the molecule, which is fundamental to understanding

its reactivity.

Caption: 2D structure of 4-Chloro-2-methoxy-3-nitropyridine.

Synthesis Protocol and Mechanistic Rationale
The reliable synthesis of 4-Chloro-2-methoxy-3-nitropyridine is critical for its application. A

common and effective laboratory-scale synthesis involves the methylation of its precursor, 4-

chloro-2-hydroxy-3-nitropyridine.[4]

Expertise in Action: Why this Route?
This synthetic route is favored for its straightforward nature and use of readily available

reagents. The starting material, a hydroxypyridine, possesses an acidic proton on the hydroxyl

group. The reaction proceeds via a nucleophilic substitution where the deprotonated hydroxyl

group attacks the methylating agent. Using a base like sodium carbonate is a self-validating

choice; it is strong enough to deprotonate the hydroxypyridine, driving the reaction forward, but

mild enough to prevent unwanted side reactions. Iodomethane is a highly effective methylating

agent due to the excellent leaving group ability of the iodide ion.

Detailed Step-by-Step Synthesis Protocol
Reagents & Materials:

4-chloro-2-hydroxy-3-nitropyridine

Iodomethane (CH₃I)

Sodium Carbonate (Na₂CO₃)

Toluene

Diatomaceous earth (Celite)

Ethyl acetate

Heptane
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Standard laboratory glassware, heating mantle, stirring apparatus, filtration setup, and

rotary evaporator.

Procedure:

To a suspension of 4-chloro-2-hydroxy-3-nitropyridine (1.0 eq) in a suitable reaction

vessel, slowly add iodomethane (2.0 eq).[4]

Heat the reaction mixture with vigorous stirring to 85°C for approximately 3.5 hours.[4]

Monitoring the reaction by TLC is advised to ensure completion.

Prepare a solution of sodium carbonate (1.0 eq) in toluene and add it to the reaction

system. Continue heating.[4]

After the reaction is complete, cool the mixture to room temperature.

Filter the mixture through a pad of diatomaceous earth to remove inorganic salts. Wash

the solid filter cake with additional toluene.[4]

Combine the filtrate and washings and concentrate the solution under reduced pressure

using a rotary evaporator to remove the toluene.[4]

The resulting crude product should be purified by silica gel column chromatography. A

typical eluent system is a 1:9 (v/v) mixture of ethyl acetate and heptane.[4]

Collect the fractions containing the desired product (identified by TLC) and concentrate

under reduced pressure to yield 4-chloro-2-methoxy-3-nitropyridine as a white solid.[4]

The reported yield for this procedure is approximately 64%.[4]

Synthesis Workflow Diagram
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Suspend 4-chloro-2-hydroxy-3-nitropyridine
in reaction vessel

Add Iodomethane (2.0 eq)

Heat at 85°C for 3.5h

Add Sodium Carbonate in Toluene

Cool to Room Temperature

Filter through Diatomaceous Earth

Concentrate Filtrate
(Reduced Pressure)

Purify by Silica Gel Chromatography
(EtOAc/Heptane 1:9)

Isolate Pure Product
(White Solid)

Click to download full resolution via product page

Caption: Laboratory synthesis workflow for 4-Chloro-2-methoxy-3-nitropyridine.
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Reactivity and Strategic Applications in Drug
Development
The synthetic utility of 4-Chloro-2-methoxy-3-nitropyridine stems from the specific electronic

properties conferred by its substituents.

Nucleophilic Aromatic Substitution (SNAr): The chloro group at the 4-position is the primary

site of reactivity. It is highly activated towards displacement by nucleophiles.

Authoritative Grounding: The electron-withdrawing effect of the nitro group at the 3-

position and the pyridine ring nitrogen create a significant partial positive charge (δ+) at

the C4 carbon. This electron deficiency makes it highly susceptible to attack by

nucleophiles such as amines, thiols, and alcohols. This is a classic example of SNAr

mechanism principles.

Reduction of the Nitro Group: The nitro group can be readily reduced to an amino group

using standard reducing agents (e.g., H₂/Pd, SnCl₂, Fe/HCl). This transformation is pivotal,

as it unmasks a nucleophilic and basic amino group, opening up a vast array of subsequent

chemical modifications, such as amide bond formation or diazotization.

Role in Drug Discovery: Halogenated and methoxylated heterocyclic compounds are staples

in medicinal chemistry.[6] The chloro group often acts as a key handle for linking molecular

fragments or can be retained in the final molecule to modulate properties like metabolic

stability or receptor binding affinity.[6] The methoxy group can influence solubility and act as

a hydrogen bond acceptor.[6] This compound is a valuable intermediate for building more

complex molecules in the development of new therapeutic agents and crop protection

solutions.[7]

Key Reactivity Sites Diagram
Caption: Key reactivity sites of 4-Chloro-2-methoxy-3-nitropyridine.

Safety, Handling, and Storage
Trustworthiness in science requires a commitment to safety. 4-Chloro-2-methoxy-3-
nitropyridine is a hazardous substance and must be handled with appropriate precautions.
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Hazard Identification:

Harmful if swallowed, in contact with skin, or if inhaled.[3]

Causes skin irritation and serious eye irritation.[3]

May cause respiratory irritation.[3][8]

Recommended Precautions for Safe Handling:

Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.[9][10]

Personal Protective Equipment (PPE): Wear impervious gloves, protective clothing, and

chemical safety glasses or a face shield.[8][9] A dust mask or respirator should be used if

generating dust.[8]

Hygiene: Wash hands thoroughly after handling.[11] Do not eat, drink, or smoke in the

work area.[9]

Spills: In case of a spill, clear the area. Use dry clean-up procedures and avoid generating

dust.[9] Collect spilled material in a sealed, labeled container for disposal.[9]

Storage:

Store in a cool, dry, and well-ventilated place.[10]

Keep the container tightly sealed to prevent moisture ingress.[1]

It is recommended to store under an inert atmosphere and refrigerated to maintain long-

term product quality.[10]

Conclusion
4-Chloro-2-methoxy-3-nitropyridine is more than just a chemical with a specific molecular

weight. It is a strategically designed synthetic intermediate whose value lies in its predictable

and versatile reactivity. For the medicinal chemist or process scientist, it offers a reliable

starting point for introducing a substituted aminopyridine core, a common motif in biologically
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active compounds. By understanding its synthesis, electronic properties, and handling

requirements, researchers can confidently and safely leverage this compound to accelerate

their research and development goals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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